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Introduction

Rhenium(V) chloride, with the empirical formula ReCls, is a significant inorganic compound
that serves as a critical starting material and catalyst in various chemical syntheses.[1] In its
solid state, it exists as a dimer, RezClo, featuring a bioctahedral structure with two bridging
chloride ligands.[2] This red-brown, paramagnetic solid is notable for its high reactivity,
particularly its sensitivity to moisture and air, which necessitates careful handling under inert
conditions.[2] Its utility spans from the synthesis of organometallic complexes, such as rhenium
porphyrins and alkyne complexes, to its historical importance as a precursor for early olefin
metathesis catalysts.[1][2] This guide provides an in-depth overview of the physical and
chemical properties of Rhenium(V) chloride, detailed experimental protocols, and key reaction
pathways.

Physical and Chemical Properties

Rhenium(V) chloride is a crystalline solid with a distinct dark-green to red-brown appearance.
[2][3] It is a moisture-sensitive compound that readily reacts with water.[4]
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Table of Physical Properties

Property Value References
Molecular Formula ReCls [4]

Molecular Weight 363.47 g/mol [5]
Appearance Dark-green to.black .or red- e

brown crystalline solid

Density 4.9 g/cm3 [5]

Melting Point 220 °C (428 °F; 493 K) [2]

Boiling Point Not applicable (decomposes) [2]

Solubility in Water

Reacts to decompose and

release HCI gas

[2]

Solubility in other solvents

Soluble in hydrochloric acid

and alkalies.[3]

Magnetic Susceptibility (x)

+1225.0-10-¢ cm3/mol

[2]

Crystal Structure

Monoclinic, with a bioctahedral

dimeric structure (Re2Clio)

Chemical Reactivity

Rhenium(V) chloride is a highly reactive compound. Its key chemical properties include:

o Hydrolysis: It reacts vigorously with water and moist air, decomposing to form hydrochloric

acid gas and rhenium oxides. This reactivity makes it essential to handle the compound

under anhydrous and inert conditions.[2]

o Thermal Stability: Rhenium(V) chloride is unstable at room temperature and will slowly

decompose.[6]

e Reduction: It can be reduced to lower oxidation states. For instance, reduction of

Rhenium(V) chloride can yield trirhenium nonachloride (ResClo).[2]
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o Oxygenation: Reaction with oxygenating agents can produce rhenium oxychlorides. For
example, it reacts with dichlorine monoxide (CIz0) to form rhenium(VII) oxychloride
(ReOsCl).[2]

o Ligand Substitution Reactions: Rhenium(V) chloride reacts with a variety of neutral and
anionic donor ligands to form coordination complexes. The nature of the product often
depends on the solvent and the presence of water.[7] For example:

o With triphenylphosphine (PPhs) in acetonitrile, it forms
tetrachlorobis(triphenylphosphine)rhenium(1V).[7]

o In the presence of pyridine in a wet solvent, it can form dioxotetrakis(pyridine)rhenium(V)
chloride dihydrate.[7]

o Catalytic Activity: While having limited direct commercial applications, Rhenium(V) chloride
is historically significant as a precursor to catalysts used in olefin metathesis.[2]

Experimental Protocols
Synthesis of Rhenium(V) Chloride

The primary method for the synthesis of Rhenium(V) chloride is the direct chlorination of
metallic rhenium at elevated temperatures.[2]

Materials:

Rhenium metal powder or foil

Chlorine gas (dry)

Quartz reaction tube

Tube furnace

Inert gas (e.g., argon or nitrogen) for purging

Collection flask

Procedure:
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Place the rhenium metal in the center of the quartz reaction tube.

Assemble the tube in the furnace and connect the gas inlet and outlet. The outlet should lead
to a suitable trap for unreacted chlorine.

Purge the entire system with a dry, inert gas to remove air and moisture.
Heat the furnace to a temperature between 500 °C and 900 °C.[2]

Once the desired temperature is reached, introduce a slow stream of dry chlorine gas over
the rhenium metal.

The volatile Rhenium(V) chloride will form and can be collected in a cooler part of the
apparatus downstream.

After the reaction is complete, stop the chlorine flow and allow the apparatus to cool to room
temperature under a continuous flow of inert gas.

The collected product should be handled and stored under an inert atmosphere.

Purification by Vacuum Sublimation

Rhenium(V) chloride can be purified by vacuum sublimation, which separates it from non-

volatile impurities.[2]

Materials:

Crude Rhenium(V) chloride

Sublimation apparatus (with a cold finger)
High-vacuum pump

Heating mantle or oil bath

Inert gas source

Procedure:
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e Place the crude Rhenium(V) chloride in the bottom of the sublimation apparatus.
o Assemble the apparatus, ensuring all joints are properly sealed with high-vacuum grease.
o Carefully evacuate the apparatus using a high-vacuum pump.

e Once a high vacuum is achieved, begin circulating a coolant (e.g., cold water) through the
cold finger.

o Gently heat the bottom of the apparatus using a heating mantle or oil bath.
o The Rhenium(V) chloride will sublime and deposit as purified crystals on the cold finger.

» Monitor the process and adjust the temperature as needed to achieve a steady rate of
sublimation without decomposition.

o After the sublimation is complete, turn off the heat and allow the apparatus to cool to room
temperature under vacuum.

o Carefully vent the apparatus with a dry, inert gas before collecting the purified crystals from
the cold finger.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key processes and reactions involving Rhenium(V) chloride.

Synthesis

Chlorine Gas (CI2) Purification
Chlorination [ } o o
(500-900 °C) Crude ReCI5 Vacuum Sublimation Purified ReCI5
Rhenium Metal
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Caption: Experimental workflow for the synthesis and purification of Rhenium(V) chloride.
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Caption: Summary of key chemical reactions of Rhenium(V) chloride.
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Caption: The Chauvin mechanism for olefin metathesis, for which ReCls is a catalyst precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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